1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone

• IUPAC Name: 1-(4-bromophenyl)-3-(2,4-dichloroanilino)propan-1-one
• InChI: InChI=1S/C15H12BrCl2NO/c16-11-3-1-10(2-4-11)15(20)7-8-19-14-6-5-12(17)9-13(14)18/h1-6,9,19H,7-8H2
• InChI Key: SLPIPQKOUMXLDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CCNC2=C(C=C(C=C2)Cl)Cl)Br
• Molecular Formula: C15H12BrCl2NO
• Molecular Weight: 373.1 g/mol

Description

1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone, otherwise known as 4-bromo-2,4-dichloroanilino-1-propanone or BDCAP, is a synthetic organic compound that has been widely used in scientific research due to its unique properties. BDCAP is a colorless crystalline solid that is soluble in most organic solvents, making it an ideal choice for a variety of laboratory experiments. BDCAP has been studied extensively for its potential applications in the fields of medicinal chemistry and biochemistry.

Scientific Research Applications

Organic Synthesis and Photoinitiators

The compound "1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone" shares structural similarities with various brominated and chlorinated organic compounds that have been explored for their synthesis and applications in photoinitiation. For example, Zeng Zhi-ming (2003) synthesized 1-(4-Aminophenyl)-2-diethylamino-1-propanone hydrochloride through a process involving bromination, demonstrating the utility of brominated intermediates in developing water-soluble photoinitiators (Zeng Zhi-ming, 2003).

Antifungal Activity

Compounds featuring bromophenyl groups have shown promising antifungal activity. Buchta et al. (2004) studied the in vitro activities of 3-(halogenated phenyl)-5-acyloxymethyl-2,5-dihydrofuran-2-ones against various yeasts and molds, highlighting the potential of bromophenyl derivatives as antifungal agents, particularly against Aspergillus spp. and fluconazole-resistant yeast isolates (Buchta et al., 2004).

Material Science and Nonlinear Optical Properties

The synthesis and characterization of novel donor-acceptor chalcone derivatives, including those with bromophenyl and chlorophenyl groups, have been explored for their nonlinear optical properties. Shkir et al. (2019) reported on the linear, second, and third-order nonlinear optical properties of novel noncentrosymmetric chalcone derivatives, indicating their potential in semiconductor devices and organic electronics (Shkir et al., 2019).

Synthetic Methodology and Graphene Nanostructure Assembly

Alkylated 1,3-diphenyl-2-propanones, closely related to the compound of interest, have been utilized in the synthesis of graphene nanostructures, such as graphene nanoribbons and quantum dots. Ten et al. (2020) proposed a reliable procedure for obtaining mono- or dialkylated diphenyl-2-propanones, demonstrating their significance in the assembly of graphene nanostructures (Ten et al., 2020).